Cas no 1806917-50-9 (Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1806917-50-9
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4862524
• Update Time: 2025-10-12

Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-5-7(11)3-6(4-8(15)16-2)14-9(5)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： QKBOSWDHJRHZSR-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OC)=NC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806917-50-9): A Comprehensive Overview

Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806917-50-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several key functional groups, including a bromine atom, difluoromethyl group, and a methylpyridine core, which contribute to its versatile reactivity and potential applications.

The significance of this compound in modern chemical biology cannot be overstated. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of a bromine substituent in the molecule enhances its utility as a synthetic building block, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for designing new drugs.

One of the most compelling aspects of Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The difluoromethyl group, a well-known pharmacophore, is particularly valuable in enhancing the metabolic stability and binding affinity of kinase inhibitors. Researchers have leveraged this compound to synthesize novel inhibitors that exhibit potent activity against various kinases, including those involved in tyrosine kinase-driven cancers.

In addition to its applications in drug development, Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate has shown promise in agrochemical research. The compound’s structural features make it an excellent candidate for developing new pesticides and herbicides. The bromine atom facilitates further chemical modifications, enabling the creation of derivatives with enhanced biological activity against pests while maintaining environmental safety. Recent studies have demonstrated its efficacy in synthesizing compounds that exhibit strong insecticidal properties, contributing to the development of next-generation crop protection agents.

The synthesis of Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a brominated pyridine precursor, followed by introduction of the difluoromethyl group via palladium-catalyzed cross-coupling reactions. The final step involves acetylation to yield the desired product. This synthetic route exemplifies the sophisticated methodologies employed in industrial-scale organic synthesis, ensuring high yield and purity essential for pharmaceutical applications.

The compound’s physicochemical properties are another area of interest for researchers. Its solubility profile, melting point, and stability under various conditions are critical factors that influence its applicability in different chemical processes. Studies have shown that Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate exhibits good stability under standard storage conditions but may require specific handling protocols when exposed to moisture or air. Understanding these properties is essential for optimizing its use in laboratory settings and industrial applications.

Economic considerations also play a significant role in the adoption of Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate as an intermediate. The cost-effectiveness of its synthesis and scalability are crucial factors that influence its commercial viability. Recent innovations in green chemistry have aimed at reducing the environmental impact and cost associated with producing such compounds. These advancements include the use of catalytic systems that minimize waste and improve reaction efficiency, making it more feasible for pharmaceutical companies to incorporate this intermediate into their production processes.

The future prospects for Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate are promising, with ongoing research exploring new applications and synthetic strategies. The growing demand for personalized medicine and targeted therapies continues to drive innovation in small molecule drug discovery. This compound is expected to remain a valuable tool for medicinal chemists as they strive to develop more effective treatments for various diseases. Additionally, advancements in computational chemistry may further enhance its utility by providing predictive models for designing derivatives with improved biological activity.

In conclusion, Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806917-50-9) is a multifaceted compound with significant implications across multiple domains of chemical research. Its unique structural features make it an indispensable intermediate in pharmaceuticals and agrochemicals alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in advancing scientific discovery and innovation.